2,4-dichloro-N-[3-(3-toluidinocarbonyl)phenyl]benzamide

• Molecular Formula: C21H16Cl2N2O2
• Molecular Weight: 399.3 g/mol
• IUPAC Name: 2,4-dichloro-N-[3-[(3-methylphenyl)carbamoyl]phenyl]benzamide
• InChI: InChI=1S/C21H16Cl2N2O2/c1-13-4-2-6-16(10-13)24-20(26)14-5-3-7-17(11-14)25-21(27)18-9-8-15(22)12-19(18)23/h2-12H,1H3,(H,24,26)(H,25,27)
• InChI Key: QFGBSMSDEBHQTA-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)NC(=O)C2=CC(=CC=C2)NC(=O)C3=C(C=C(C=C3)Cl)Cl

Description

2,4-dichloro-N-[3-(3-toluidinocarbonyl)phenyl]benzamide, also known as DTB, is a chemical compound that has been widely used in scientific research. It belongs to the class of benzamides and has been found to have various biochemical and physiological effects.

Mechanism of Action

2,4-dichloro-N-[3-(3-toluidinocarbonyl)phenyl]benzamide inhibits the activity of HDACs by binding to the active site of the enzyme. This prevents the enzyme from removing acetyl groups from histones, which can lead to changes in chromatin structure and gene expression.
Biochemical and Physiological Effects:
2,4-dichloro-N-[3-(3-toluidinocarbonyl)phenyl]benzamide has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of tumor cells, and reduce inflammation. 2,4-dichloro-N-[3-(3-toluidinocarbonyl)phenyl]benzamide has also been found to have neuroprotective effects, which may make it useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

2,4-dichloro-N-[3-(3-toluidinocarbonyl)phenyl]benzamide has several advantages for lab experiments. It is a potent inhibitor of HDACs and has been shown to be effective at low concentrations. It is also relatively stable and can be stored for long periods of time. However, 2,4-dichloro-N-[3-(3-toluidinocarbonyl)phenyl]benzamide has some limitations as well. It is not very soluble in water, which can make it difficult to work with in some experiments. It also has some off-target effects, which can complicate data interpretation.

Future Directions

There are several future directions for research on 2,4-dichloro-N-[3-(3-toluidinocarbonyl)phenyl]benzamide. One area of interest is the development of more selective HDAC inhibitors that target specific isoforms of the enzyme. Another area of interest is the study of the effects of 2,4-dichloro-N-[3-(3-toluidinocarbonyl)phenyl]benzamide on non-cancerous cells, as it may have potential therapeutic applications beyond cancer. Additionally, the use of 2,4-dichloro-N-[3-(3-toluidinocarbonyl)phenyl]benzamide in combination with other drugs or therapies is an area of ongoing research. Finally, the development of more soluble forms of 2,4-dichloro-N-[3-(3-toluidinocarbonyl)phenyl]benzamide may make it a more practical tool for research.

Synthesis Methods

2,4-dichloro-N-[3-(3-toluidinocarbonyl)phenyl]benzamide can be synthesized by reacting 2,4-dichlorobenzoic acid with 3-(3-toluidinocarbonyl)aniline in the presence of a catalyst. The reaction yields 2,4-dichloro-N-[3-(3-toluidinocarbonyl)phenyl]benzamide as a white crystalline solid, which can be purified by recrystallization.

Scientific Research Applications

2,4-dichloro-N-[3-(3-toluidinocarbonyl)phenyl]benzamide has been widely used in scientific research as a tool to study the role of various proteins in the human body. It has been found to be particularly useful in the study of histone deacetylases (HDACs), which are enzymes that play a role in gene regulation. 2,4-dichloro-N-[3-(3-toluidinocarbonyl)phenyl]benzamide has been shown to inhibit the activity of HDACs, which can lead to changes in gene expression and ultimately affect cellular function.